Cas no 651048-11-2 (1,4-Benzenediamine, N,N'-bis[4-[(4-nitrophenyl)amino]phenyl]-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-[(4-nitrophenyl)amino]phenyl]-
• CAS No: 651048-11-2
• MF: C₃₀H₂₄N₆O₄
• MW: 532.549365997314
• CID: 407205
• PubChem ID: 71377122
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis[4-[(4-nitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-[(4-nitrophenyl)amino]phenyl]-
• 1-N,4-N-bis[4-(4-nitroanilino)phenyl]benzene-1,4-diamine
• 651048-11-2
• N,N'-Bis[4-(4-nitroanilino)phenyl]-p-phenylenediamine
• N~4~,N~4'~-(1,4-Phenylene)bis[N~1~-(4-nitrophenyl)benzene-1,4-diamine]
• DTXSID00799780

• Inchi： 1S/C30H24N6O4/c37-35(38)29-17-13-27(14-18-29)33-25-9-5-23(6-10-25)31-21-1-2-22(4-3-21)32-24-7-11-26(12-8-24)34-28-15-19-30(20-16-28)36(39)40/h1-20,31-34H
• InChI Key： DAQROQJNYNGEBS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 532.18612
• Monoisotopic Mass: 532.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 134.4